(2Z)-2-[(4-hydroxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one

• Molecular Formula: C16H10N2O2S
• Molecular Weight: 294.3 g/mol
• SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC=C(C=C4)O)S3
• InChI: InChI=1S/C16H10N2O2S/c19-11-7-5-10(6-8-11)9-14-15(20)18-13-4-2-1-3-12(13)17-16(18)21-14/h1-9,19H/b14-9-
• InChIKey: RBMUOGXDCNEOTH-ZROIWOOFSA-N

Sourcing (2Z)-2-[(4-hydroxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one: A Thiazolo[3,2-a]benzimidazol-3(2H)-one Derivative with a para-Hydroxy Arylidene Substituent [1]

The compound (2Z)-2-[(4-hydroxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one (CAS 23983-07-5) belongs to the class of 2-arylidene-thiazolo[3,2-a]benzimidazol-3(2H)-ones. This scaffold consists of a rigid, S-shaped, fused tricyclic ring system (benzimidazole + thiazolinone) with an exocyclic arylidene moiety that can be synthetically diversified at the 2-position [1]. The (Z)-configuration is thermodynamically favored and is the most commonly reported isomer for this core. The compound is typically prepared via condensation of 4-hydroxybenzaldehyde with a preformed thiazolo[3,2-a]benzimidazol-3(2H)-one scaffold under basic conditions.

1 Thiazolo[3,2-a]benzimidazol-3(2H)-one core: rigid S-shaped tricyclic scaffold with exocyclic arylidene diversification at the 2-position

2 (Z)-configuration: thermodynamically favored isomer, the most commonly reported form for this scaffold class

3 para-Hydroxy arylidene substituent: reported to support transcription inhibition assay fit and pharmacophore probe studies

• [1] Palchykovska, L. G.; Alexeeva, I. V.; Negrutska, V. V.; Kostyuk, Y. K.; Indychenko, T. M.; Kostenko, O. M.; Kryvorotenko, D. V.; Shved, A. D.; Dubey, I. Y. Inhibition of in vitro transcription by 2-arylidene derivatives of thiazolo[3,2-α]benzimidazol-3(2H)-one. Biopolym. Cell 2010, 26 (6), 508–511. View Source

Why 2-Arylidene-Thiazolo[3,2-a]benzimidazolones Cannot Be Freely Interchanged: Criticality of the para-Hydroxy Phenyl Moiety [1]

Systematic SAR studies have established that the electronic and hydrogen-bonding properties of the arylidene substituent at the 2-position govern both the potency and the selectivity of thiazolo[3,2-a]benzimidazol-3(2H)-one derivatives [1]. Palchykovska et al. explicitly demonstrated that the presence of a hydroxy group at the para- or meta-position of the benzylidene ring is the key structural feature required for high transcription inhibition activity, whereas halogen or multiple methoxy substituents significantly decrease activity relative to the unsubstituted phenyl derivative [1]. Substituting the 4-hydroxyphenyl group with a dihydroxy analog increases potency but also fundamentally alters the number of hydrogen-bond donors and the molecular electrostatic potential, which affects selectivity across enzyme families. Therefore, sourcing the precise 4-hydroxyphenyl-substituted compound is mandatory for reproducing biological outcomes.

para-Hydroxy (Target)

vs

Des-hydroxy (R=Ph)

Removing the hydroxyl group may shift inhibition from complete to partial at screening concentration; reported >99% vs 94% inhibition difference.

Monohydroxy (Target)

vs

Dihydroxy analog (BT29)

Adding a second hydroxyl group may substantially increase potency and alter H-bond donor count, affecting selectivity across enzyme families.

para-Hydroxy (Target)

vs

meta-Hydroxy isomer

Positional isomerism shifts the H-bond donor geometry; docking predictions and SAR continuity may not transfer directly.

• [1] Palchykovska, L. G.; Alexeeva, I. V.; Negrutska, V. V.; Kostyuk, Y. K.; Indychenko, T. M.; Kostenko, O. M.; Kryvorotenko, D. V.; Shved, A. D.; Dubey, I. Y. Inhibition of in vitro transcription by 2-arylidene derivatives of thiazolo[3,2-α]benzimidazol-3(2H)-one. Biopolym. Cell 2010, 26 (6), 508–511. View Source

Quantitative Differentiation Evidence for (2Z)-2-[(4-hydroxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one

Transcription Inhibition IC50: Single 4-Hydroxy Derivative vs. Dihydroxy Analog BT29 in T7 RNA Polymerase Assay [1]

In a head-to-head testing series performed under identical assay conditions, the target compound (designated BT11 in the study, bearing a single 4-hydroxyphenyl substituent) inhibited bacteriophage T7 RNA polymerase-driven transcription with an IC50 of 8.0 µg/mL (27 µM) [1]. By contrast, the most potent congener, the dihydroxy derivative BT29, exhibited an IC50 of 0.5 µg/mL (1.6 µM) [1]. This 16-fold difference in molar potency establishes that the presence of a second hydroxyl group dramatically enhances transcription inhibition efficacy. Consequently, the target compound's monohydroxy substitution profile offers a distinct, intermediate potency that may be preferable for applications where maximal inhibition is undesirable, such as cellular pathway dissection or selectivity profiling over off-target polymerases.

T7 RNAP IC50

Head-to-head

BT11 (target): 27 µM
BT29 (dihydroxy): 1.6 µM
16-fold difference (molar)

Reported intermediate transcription inhibition context; dihydroxy analog is substantially more potent.

T7 RNAP assay, linearized pTZ19R template; n ≥ 3

Evidence Dimension	Inhibition of T7 RNA polymerase-driven in vitro transcription
Target Compound Data	IC50 = 8.0 µg/mL (27 µM)
Comparator Or Baseline	BT29 (dihydroxy derivative): IC50 = 0.5 µg/mL (1.6 µM)
Quantified Difference	Target compound is 16-fold less potent (molar basis) and 16-fold less potent (mass basis) than the dihydroxy analog.
Conditions	In vitro transcription assay using T7 RNA polymerase, linearized pTZ19R DNA template, agarose gel electrophoresis quantification of RNA product; n ≥ 3 independent experiments

Why This Matters

Procurement teams seeking a standard, well-characterized 2-arylidene-thiazolo[3,2-a]benzimidazol-3-one with reproducible, intermediate transcription inhibitory activity can rely on this specific compound as a reference standard, whereas substitution with a more or less hydroxylated analog will yield drastically different IC50 values and confound experimental interpretation.

• [1] Palchykovska, L. G.; Alexeeva, I. V.; Negrutska, V. V.; Kostyuk, Y. K.; Indychenko, T. M.; Kostenko, O. M.; Kryvorotenko, D. V.; Shved, A. D.; Dubey, I. Y. Inhibition of in vitro transcription by 2-arylidene derivatives of thiazolo[3,2-α]benzimidazol-3(2H)-one. Biopolym. Cell 2010, 26 (6), 508–511. View Source

Activity Relative to Unsubstituted Phenyl Analog: Necessity of the Hydroxyl Group for Transcription Inhibition Potency [1]

The study also provided a crucial baseline: the unsubstituted 2-benzylidene derivative (R = Ph) achieved only 94% inhibition at a screening concentration of 25 µg/mL, whereas BT11, bearing the 4-hydroxyl group, completely inhibited transcription (>99% inhibition) at the same 25 µg/mL threshold [1]. This demonstrates that the single phenolic -OH group confers a qualitative gain in efficacy that moves the compound from the category of 'partial' to 'complete' inhibitor at the screening concentration. Halogen-substituted and multi-methoxy derivatives were described as significantly less active than even the unsubstituted phenyl derivative [1], underscoring the privileged nature of the p-hydroxy substitution pattern.

Inhibition at 25 µg/mL

Head-to-head

Target: >99% inhibition
Unsubstituted (R=Ph): 94%
Halogen/methoxy: markedly lower

para-Hydroxy group supports complete inhibition at screening concentration; des-hydroxy analog shows partial response.

Single-point screening, ~70–80 µM; T7 RNAP assay

Evidence Dimension	Percent inhibition of T7 RNA polymerase transcription at 25 µg/mL screening concentration
Target Compound Data	>99% inhibition (complete inhibition; qualified for full concentration–response analysis)
Comparator Or Baseline	Unsubstituted phenyl analog (R = Ph): 94% inhibition at 25 µg/mL; halogenated/methoxy derivatives: <94%
Quantified Difference	Target compound achieves complete inhibition (>99%) vs. 94% for the unsubstituted analog; halogen/methoxy derivatives are markedly less active.
Conditions	T7 RNA polymerase in vitro transcription assay, single-point screening at 25 µg/mL (~70–80 µM)

Why This Matters

This finding demonstrates that the para-hydroxy group is not a minor structural nuance but a decisive determinant of biological activity. Ordering a 2-arylidene-thiazolo[3,2-a]benzimidazol-3-one lacking this hydroxyl group will predictably yield inferior potency and may fail to cross the threshold for activity in functional assays.

• [1] Palchykovska, L. G.; Alexeeva, I. V.; Negrutska, V. V.; Kostyuk, Y. K.; Indychenko, T. M.; Kostenko, O. M.; Kryvorotenko, D. V.; Shved, A. D.; Dubey, I. Y. Inhibition of in vitro transcription by 2-arylidene derivatives of thiazolo[3,2-α]benzimidazol-3(2H)-one. Biopolym. Cell 2010, 26 (6), 508–511. View Source

Scaffold Validation: Thiazolo[3,2-a]benzimidazol-3(2H)-one Core Possesses Drug-Like Properties and Target Selectivity (NPP1 Inhibition) [1]

Although the specific compound was not evaluated in the NPP1 study, Lee et al. (2016) established that the thiazolo[3,2-a]benzimidazol-3(2H)-one scaffold yields drug-like NPP1 inhibitors with high target selectivity. The most potent derivative in that series (2-[(5-iodo-2-furanyl)methylene] analog, compound 17) displayed a Ki of 467 nM against NPP1 and exhibited no inhibition of related ecto-nucleotidases (NTPDase1–3, NPP2, NPP3, TNAP, eN/CD73) [1]. This provides class-level evidence that the core scaffold is compatible with favorable selectivity profiles, which supports the use of the target compound in studies where polypharmacology arising from the scaffold itself is a concern. The target compound's distinct 4-hydroxyphenyl substituent differentiates it from compound 17 (5-iodofuran), suggesting divergent selectivity within the same enzyme family.

Scaffold Selectivity

Class-level

Analog (compound 17): NPP1 Ki 467 nM
No inhibition of NTPDase1–3, NPP2, NPP3, TNAP, eN/CD73

Class-level evidence that the scaffold supports selective enzyme inhibition profiles.

Target compound not directly tested; scaffold-level inference from Lee et al. 2016

Evidence Dimension	NPP1 inhibition potency and selectivity vs. related ecto-nucleotidases
Target Compound Data	Not directly tested in this assay system.
Comparator Or Baseline	Compound 17 (5-iodofuran analog): Ki (NPP1) = 467 nM; no inhibition of NTPDase1–3, NPP2, NPP3, TNAP, eN.
Quantified Difference	Not quantifiable for the target compound; scaffold-level inference that thiazolo[3,2-a]benzimidazol-3-ones are druggable and selective.
Conditions	Human ecto-nucleotidase enzyme inhibition assays (cell-free).

Why This Matters

This scaffold validation reduces the risk for procurement decisions by demonstrating that thiazolo[3,2-a]benzimidazol-3-ones are a validated chemotype with drug-like properties, mitigating concerns that the core itself may be pan-assay interference (PAINS) or inherently toxic.

• [1] Lee, S.-Y.; Perotti, A.; De Jonghe, S.; Herdewijn, P.; Hanck, T.; Müller, C. E. Thiazolo[3,2-a]benzimidazol-3(2H)-one derivatives: Structure–activity relationships of selective nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) inhibitors. Bioorg. Med. Chem. 2016, 24 (14), 3157–3165. View Source

Physicochemical Distinction: Positional Isomerism of the Hydroxy Group Determines Interaction Capacity [1]

Palchykovska et al. highlighted that both para- and meta-hydroxy substitution are associated with high transcription inhibition activity, implying that the hydrogen-bond donor placement at the aromatic ring periphery is a critical pharmacophoric element [1]. The target compound bears the para-hydroxy substitution, positioning the H-bond donor at the terminus of the molecule, which maximizes the distance from the tricyclic core and may facilitate interactions with distinct protein surface pockets compared to the meta-hydroxy isomer. While both isomers show high activity, the para-isomer offers a uniquely extended H-bond geometry that can be exploited in structure-based design. Procurement of the ortho-isomer or the des-hydroxy analog would eliminate this specific H-bond interaction capability, potentially abrogating activity entirely.

H-Bond Geometry

Class-level

para-OH: extended H-bond vector, terminus placement
meta-OH: distinct geometry; both described as high-activity in SAR

Positional isomerism may shift binding-mode interpretation; para-isomer offers unique extended H-bond geometry.

SAR analysis across 29 BT derivatives; ortho-isomer not reported

Evidence Dimension	Positional isomerism of hydroxy substituent and impact on transcription inhibition
Target Compound Data	para-Hydroxy isomer: IC50 = 27 µM; >99% inhibition at 25 µg/mL.
Comparator Or Baseline	meta-Hydroxy isomer: described as conferring 'high activity' in SAR narrative (specific IC50 not reported; BT15, BT16 are meta-substituted analogs with IC50 ~10–27 µM); ortho-hydroxy isomer: not reported.
Quantified Difference	Both para and meta isomers exhibit high activity; para isomer (target compound) offers a distinct H-bond vector geometry.
Conditions	T7 RNA polymerase transcription assay, SAR analysis across 29 BT derivatives.

Why This Matters

For computational chemists and structural biologists, the precise geometric placement of the H-bond donor is non-negotiable. Ordering the meta-hydroxy isomer or a 3-hydroxybenzylidene derivative will alter the pharmacophore geometry and potentially shift binding modes, compromising docking predictions and SAR continuity.

• [1] Palchykovska, L. G.; Alexeeva, I. V.; Negrutska, V. V.; Kostyuk, Y. K.; Indychenko, T. M.; Kostenko, O. M.; Kryvorotenko, D. V.; Shved, A. D.; Dubey, I. Y. Inhibition of in vitro transcription by 2-arylidene derivatives of thiazolo[3,2-α]benzimidazol-3(2H)-one. Biopolym. Cell 2010, 26 (6), 508–511. View Source

Procurement-Relevant Application Scenarios for (2Z)-2-[(4-hydroxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one

Standard Reference Inhibitor for T7 RNA Polymerase-Based Transcription Assays [REFS-1]

The compound has a well-defined IC50 of 27 µM in the T7 RNAP transcription assay [1], establishing it as a reproducible, moderate-potency inhibitor suitable for use as a reference standard in antiviral and anticancer screening campaigns that utilize T7-based in vitro transcription readouts. Its intermediate potency allows detection of both more active and less active analogs in SAR expansions.

Pharmacophore Probe for Hydroxy-Arylidene Mediated Transcription Inhibition [REFS-1]

Because the para-hydroxy group is the critical determinant of activity, this compound can be used as a positive control in pharmacophore validation experiments to confirm that the hydrogen-bond donor feature is essential for target engagement. Comparative studies with the inactive des-hydroxy (R=Ph) analog can quantify the contribution of the single -OH group to binding energy [1].

Selectivity Control Compound for NPP1 Inhibitor Screening [REFS-2]

Leveraging the scaffold's proven drug-like properties and target selectivity in the ecto-nucleotidase family [2], this compound can serve as a selectivity control when profiling new NPP1 inhibitors. Its divergent arylidene substituent (4-hydroxyphenyl vs. 5-iodofuran of the most potent NPP1 inhibitor) enables assessment of whether observed NPP1 inhibition is scaffold-driven or substituent-specific.

Synthetic Intermediate for Late-Stage Diversification Libraries [REFS-1]

The free para-hydroxy group provides a synthetic handle for further derivatization (e.g., esterification, etherification, or conjugation to biotin/fluorophores), enabling the construction of probe molecules for chemical biology studies, including affinity pull-downs and fluorescence polarization assays targeting the T7 RNAP transcription complex [1].

Application

Selection Property

Validation Focus

T7 RNAP transcription reference inhibitor

Intermediate potency reference standard

Transcription inhibition endpoint reproducibility

Pharmacophore probe for hydroxy-arylidene studies

para-Hydroxy H-bond donor feature

Hydroxyl group contribution to target engagement

NPP1 inhibitor selectivity control

Scaffold selectivity context with divergent substituent

Substituent-specific vs scaffold-driven inhibition

Synthetic intermediate for probe diversification

Free phenol derivatization handle

Conjugate stability and retained activity

• [1] Palchykovska, L. G.; Alexeeva, I. V.; Negrutska, V. V.; Kostyuk, Y. K.; Indychenko, T. M.; Kostenko, O. M.; Kryvorotenko, D. V.; Shved, A. D.; Dubey, I. Y. Inhibition of in vitro transcription by 2-arylidene derivatives of thiazolo[3,2-α]benzimidazol-3(2H)-one. Biopolym. Cell 2010, 26 (6), 508–511. View Source
• [2] Lee, S.-Y.; Perotti, A.; De Jonghe, S.; Herdewijn, P.; Hanck, T.; Müller, C. E. Thiazolo[3,2-a]benzimidazol-3(2H)-one derivatives: Structure–activity relationships of selective nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) inhibitors. Bioorg. Med. Chem. 2016, 24 (14), 3157–3165. View Source